4-(Ethylsulphonyl)-2-nitrophenol
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound like 4-(Ethylsulphonyl)-2-nitrophenol can be analyzed using various techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy . These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present. Unfortunately, I could not find specific structural data for this compound.Chemical Reactions Analysis
The analysis of chemical reactions involves understanding the reactants, products, and conditions of the reaction. It often involves stoichiometric calculations and may require knowledge of reaction mechanisms . Unfortunately, I could not find specific information on the chemical reactions involving 4-(Ethylsulphonyl)-2-nitrophenol.Physical And Chemical Properties Analysis
Physical properties of a compound include characteristics such as color, hardness, malleability, solubility, electrical conductivity, density, melting point, and boiling point . Chemical properties describe the characteristic ability of a substance to react to form new substances; they include its flammability and susceptibility to corrosion . Unfortunately, I could not find specific physical and chemical properties for 4-(Ethylsulphonyl)-2-nitrophenol.Scientific Research Applications
Environmental Science: Removal of Organic Pollutants
4-ethylsulfonyl-2-nitrophenol has been studied for its potential in environmental science, particularly in the removal of hazardous organic pollutants from industrial effluents . The compound’s ability to undergo reduction reactions makes it valuable in processes aimed at reducing the toxicity of organic contaminants, such as dyes and phenols, in wastewater.
Medical Research: Proteomics
In medical research, particularly proteomics, 4-ethylsulfonyl-2-nitrophenol is utilized as a biochemical tool. Its reactivity with various enzymes and proteins allows researchers to study the proteome’s complexity and understand disease mechanisms at the molecular level .
Textile Industry: Dye Synthesis and Wastewater Treatment
The textile industry benefits from the use of 4-ethylsulfonyl-2-nitrophenol in the synthesis of dyes. It serves as an intermediate in creating complex dyes with desired properties. Additionally, its role in the treatment of textile wastewater, by aiding in the removal of synthetic dyes, is of significant environmental importance .
Corrosion Inhibition
4-ethylsulfonyl-2-nitrophenol is explored as a corrosion inhibitor. Its molecular structure allows it to adsorb onto metal surfaces, forming a protective layer that reduces the rate of corrosion, which is crucial in extending the lifespan of industrial machinery and infrastructure .
pH Indicator Development
Due to its color-changing properties under different pH conditions, 4-ethylsulfonyl-2-nitrophenol is used in the development of pH indicators. It can indicate the acidity or alkalinity of a solution, which is essential in various chemical processes and laboratory experiments .
Catalysis and Chemical Synthesis
In the field of catalysis, 4-ethylsulfonyl-2-nitrophenol is part of the research for developing novel catalysts that can improve the efficiency of chemical reactions. Its nitro group plays a vital role in facilitating electron transfer processes, making it a candidate for synthesizing more effective catalysts .
Mechanism of Action
Safety and Hazards
The safety and hazards of a chemical compound are typically provided in its Safety Data Sheet (SDS). This includes information on its potential health effects, first aid measures, fire-fighting measures, accidental release measures, handling and storage, exposure controls/personal protection, physical and chemical properties, stability and reactivity, and toxicological information . Unfortunately, I could not find the SDS for 4-(Ethylsulphonyl)-2-nitrophenol.
properties
IUPAC Name |
4-ethylsulfonyl-2-nitrophenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO5S/c1-2-15(13,14)6-3-4-8(10)7(5-6)9(11)12/h3-5,10H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGMLLKMQYTWRJX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC(=C(C=C1)O)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40234044 |
Source
|
| Record name | 4-(Ethylsulphonyl)-2-nitrophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40234044 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Ethylsulphonyl)-2-nitrophenol | |
CAS RN |
84996-11-2 |
Source
|
| Record name | 4-(Ethylsulfonyl)-2-nitrophenol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=84996-11-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(Ethylsulfonyl)-2-nitrophenol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0084996112 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-(Ethylsulphonyl)-2-nitrophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40234044 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(ethylsulphonyl)-2-nitrophenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.077.197 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-(Ethylsulfonyl)-2-nitrophenol | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/MP2F7T9DFT | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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